Cas no 150-97-0 (3,5-dihydroxy-3-methylpentanoic acid)

Conclusion: mevalonic acid (MVA) is a precursor of mevalonate pathway, which is essential for cell growth and proliferation Conclusion: mevalonic acid can effectively inhibit simvastatin (hy-17502) - induced decline in C2C12 cell viability in vitro, which can be used in the study of myopathy and heart failure

3,5-dihydroxy-3-methylpentanoic acid structure

150-97-0 structure

Product Name:3,5-dihydroxy-3-methylpentanoic acid

CAS No:150-97-0

Molecular Formula:C₆H₁₂O₄

Molecular Weight:148.15708

CID:147503

PubChem ID:449

3,5-dihydroxy-3-methylpentanoic acid Properties

Names and Identifiers

- Pentanoic acid,3,5-dihydroxy-3-methyl-
- (RS)-Mevalonic acid lithium salt
- (3R)-3,5-dihydroxy-3-methylpentanoic acid
- (3S)-3,5-dihydroxy-3-methylpentanoic acid
- 3,5-dihydroxy-3-methylpentanoic acid
- mevalonic acid
- MVS
- MK 91
- (±)-MVA-Li
- rac.-MVA-Li
- Hiochic Acid
- RS-Mevalonic Acid
- D,L-Mevalonic Acid
- 3,5-Dihydroxy-3-methylvaleric Acid
- 2,4-Dideoxy-3-C-methylpentonic acid
- HY-113071
- (+/-)-MEVALONIC ACID
- MVA
- AKOS006372446
- CHEBI:194519
- CS-0059486
- 3,5-Dihydroxy-3-methyl-pentanoic acid
- NS00015151
- CHEBI:25351
- MEVALONIC ACID [WHO-DD]
- MEVALONIC ACID [HSDB]
- HSDB 7681
- S5UOB36OCZ
- DTXSID5040546
- DL-Mevalonic acid
- GTPL3056
- Q241678
- SCHEMBL120276
- Pentanoic acid, 3,5-dihydroxy-3-methyl-
- MEVALONIC ACID [MI]
- UNII-S5UOB36OCZ
- AT21014
- mevalonsaure
- (RS)-MEVALONIC ACID
- (3RS)-Mevalonic acid
- Q27088641
- (RS)-mevalonate
- DL-Mevalonate
- beta,delta-dihydroxy-beta-methylvaleric acid
- 150-97-0
- 17817-88-8
- (S)-mevalonic acid
- (S)-3,5-Dihydroxy-3-methylvaleric acid
- (R)-mevalonate
- (R)-Mevalonate
- (R)-3,5-dihydroxy-3-methylvaleric acid
- (R)-mevalonic acid
- 3,5-Dihydroxy-3-methylvaleric acid
- (S)-Mevalonic acid
- Hiochic acid
- RS-Mevalonic acid
- Mevalonic acid
- +Expand
- InChIKey： KJTLQQUUPVSXIM-UHFFFAOYSA-N
- Inchi： InChI=1S/C6H12O4/c1-6(10,2-3-7)4-5(8)9/h7,10H,2-4H2,1H3,(H,8,9)
- SMILES： O=C(O)CC(C)(O)CCO

Computed Properties

Exact Mass: 148.07356
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 4
Monoisotopic Mass: 148.07355886g/mol
Heavy Atom Count: 10
Complexity: 123
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -1
Topological Polar Surface Area: 77.8Å²

Experimental Properties

PSA: 77.76

3,5-dihydroxy-3-methylpentanoic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00AMJH-1mg	3,5-dihydroxy-3-methyl-Pentanoic acid	150-97-0	≥96.0% (GC)	1mg	$72.00	2024-06-20
A2B Chem LLC	AE94973-1mg	3,5-dihydroxy-3-methyl-Pentanoic acid	150-97-0	≥96.0% (GC)	1mg	$68.00	2024-04-20
Aaron	AR00AMRT-1mg	3,5-dihydroxy-3-methyl-Pentanoic acid	150-97-0		1mg	$56.00
Enamine	EN300-142244-1.0g	3,5-dihydroxy-3-methylpentanoic acid	150-97-0		1.0g	$0.0
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	R921336-1mg	(RS)-Mevalonic acid lithium salt	150-97-0	≥96.0% (GC)	1mg	￥412.00	2022-09-28
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajce44890-5mg	Mevalonic acid	150-97-0	98%	5mg	￥2584.00	2023-09-08
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	42147-5MG	3,5-dihydroxy-3-methylpentanoic acid	150-97-0		5mg	¥1614.48	2023-10-23

3,5-dihydroxy-3-methylpentanoic acid Suppliers

Shanghai Macklin Biochemical Co., Ltd

Audited Supplier

(CAS:150-97-0)

MR./MRS.:SHEN JING LI

Phone:15221275939

Email:shenlinxing@macklin.cn

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Michael F. Grundon,Michael R. Hamblin,David M. Harrison,J. N. Derry Logue,Maureen Maguire,J. Aidan McGrath J. Chem. Soc. Perkin Trans. 1 1980 1294
2. Comparison of different methods aiming to account for/overcome matrix effects in LC/ESI/MS on the example of pesticide analyses

Anneli Kruve,Ivo Leito Anal. Methods 2013 5 3035
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Mengyang Liu,Haitao Wang,Xu Yan,Sufang Zhang,Chaofan Ji,Yingxi Chen,Beiwei Zhu,Xinping Lin Food Funct. 2023 14 6363
4. Suppression of statin effectiveness by copper and zinc in yeast and human cells

Douglas M. Fowler,Sara J. Cooper,Jason J. Stephany,Natalie Hendon,Sven Nelson,Stanley Fields Mol. BioSyst. 2011 7 533
5. Picrotoxane sesquiterpenoids: chemistry, chemo- and bio-syntheses and biological activities

Qiang-Qiang Shi,Jiang-Jiang Tang,Jin-Ming Gao Nat. Prod. Rep. 2022 39 2096
6. Multi-omics analysis reveals the mechanism of torularhodin accumulation in the mutant Rhodosporidium toruloides A1-15 under nitrogen-limited conditions

Mengyang Liu,Haitao Wang,Xu Yan,Sufang Zhang,Chaofan Ji,Yingxi Chen,Beiwei Zhu,Xinping Lin Food Funct. 2023 14 6363
7. Correlations in the elemental and metabolic profiles of the lichen Dirinaria picta after road traffic exposure

Xulei Huang,Lei Wang,Anna Karen Carrasco Laserna,Sam Fong Yau Li Metallomics 2017 9 1610
8. On the photopolymerization of mevalonic lactone methacrylate: exposing the potential of an overlooked monomer

Cansu Esen,Markus Antonietti,Baris Kumru Polym. Chem. 2022 13 139
9. Directed evolution of mevalonate kinase in Escherichia coli by random mutagenesis for improved lycopene

Hailin Chen,Changqing Liu,Meijie Li,Haibo Zhang,Mo Xian,Huizhou Liu RSC Adv. 2018 8 15021
10. Natural products as biofuels and bio-based chemicals: fatty acids and isoprenoids

Harry R. Beller,Taek Soon Lee,Leonard Katz Nat. Prod. Rep. 2015 32 1508

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